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Compound of Interest

Compound Name:
1-(3-Fluorobenzyl)-4-methyl-1,4-

diazepane

CAS No.: 414881-16-6

Cat. No.: B2757381

Get Quote

The 1,4-diazepane scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the

core of a diverse range of biologically active compounds. These seven-membered rings with

two nitrogen atoms at the 1 and 4 positions offer a flexible and versatile template for designing

molecules that can interact with various biological targets. This guide provides a comparative

overview of the in vivo efficacy of several 1,4-diazepane and related 1,4-benzodiazepine

derivatives across key therapeutic areas, including oncology, neurodegenerative diseases, and

thrombosis. By synthesizing data from multiple preclinical studies, we aim to offer researchers

and drug development professionals a clear perspective on the therapeutic potential of this

chemical class.

Anticancer Activity: Targeting Tumor Growth In Vivo
Several 1,4-diazepane and 1,4-benzodiazepine derivatives have demonstrated significant

anticancer activity in preclinical models. A notable example is the 1,4-benzodiazepine-2,5-dione

derivative, compound 52b, which has shown potent antitumor effects.[1]
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Comparative In Vivo Efficacy of Anticancer 1,4-
Diazepane Derivatives

Compound
Cancer
Model

Animal
Model

Dosage and
Administrat
ion

Key
Efficacy
Endpoints

Reference

52b

Human non-

small-cell

lung cancer

(NCI-H522)

Xenograft

mouse model
Not specified

Significant

prevention of

tumor growth

[1]

B1-4

Compounds

Breast cancer

(MCF-7)

Not specified

in abstract

Not specified

in abstract

Significant in

vitro

anticancer

activity, CDK-

2 inhibition

[2]

Compounds

7c, 7e, and 7f

Hepatocellula

r carcinoma

(HepG-2),

Breast

adenocarcino

ma (MCF-7),

Colon

carcinoma

(HCT-116)

Not specified

in abstract

Not specified

in abstract

Potent in vitro

antitumor

activity (IC50:

4.4-13

µg/mL)

[3]

Experimental Protocol: Xenograft Mouse Model for
Anticancer Efficacy
The in vivo anticancer efficacy of compounds like 52b is typically evaluated using a xenograft

mouse model. This protocol provides a general framework for such studies.

Cell Culture: Human cancer cell lines (e.g., NCI-H522, MCF-7) are cultured in appropriate

media until they reach the desired confluence.
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Animal Model: Immunocompromised mice (e.g., nude mice) are used to prevent rejection of

the human tumor cells.

Tumor Implantation: A specific number of cancer cells are injected subcutaneously into the

flank of each mouse.

Tumor Growth Monitoring: Tumors are allowed to grow to a palpable size, and their

dimensions are measured regularly with calipers.

Compound Administration: Once tumors reach a predetermined size, mice are randomized

into control and treatment groups. The test compound (e.g., 52b) is administered via a

specific route (e.g., intraperitoneally, orally) at a defined dose and schedule.

Efficacy Evaluation: Tumor growth is monitored throughout the treatment period. The primary

endpoint is often the inhibition of tumor growth in the treated group compared to the control

group.

Toxicity Assessment: Animal body weight and general health are monitored to assess any

potential toxic effects of the compound.

Endpoint Analysis: At the end of the study, tumors are excised and weighed. Further

analysis, such as histology or biomarker assessment, may be performed.
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Caption: General workflow for evaluating the in vivo anticancer efficacy of 1,4-diazepane

compounds.
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Neuroprotective Effects: A Hope for
Neurodegenerative Diseases
The 1,4-diazepane scaffold has been explored for its potential in treating neurodegenerative

disorders like Alzheimer's disease. The primary strategy involves the inhibition of amyloid-beta

(Aβ) aggregation, a key pathological hallmark of the disease.[4]

Comparative In Vivo Efficacy of Neuroprotective 1,4-
Diazepane Derivatives
While the provided search results focus more on the in vitro and mechanistic aspects of

neuroprotection, they lay the groundwork for future in vivo studies. A study on a novel

acetylcholinesterase inhibitor, XJP-1, in a Drosophila model of Alzheimer's disease provides a

relevant in vivo comparison.[5]
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Compound/
Strategy

Disease
Model

Animal
Model

Dosage and
Administrat
ion

Key
Efficacy
Endpoints

Reference

1,4-

Diazepane

Derivatives

Amyloid-beta

aggregation

In vitro

models
N/A

Inhibition of

Aβ42 and

Aβ40

aggregation,

neuroprotecti

on in cell

culture

[4][6]

XJP-1
Alzheimer's

Disease

Transgenic

Drosophila

melanogaster

40 µM in food

Improved

locomotor

function,

reduced

amyloid

plaques

[5]

Sigma-1

Receptor

Ligands

Neurodegene

rative

diseases

Preclinical

models
Not specified

Neuroprotecti

ve and anti-

amnesic

properties

[7]

Experimental Protocol: Drosophila Model of Alzheimer's
Disease
The Drosophila melanogaster model offers a powerful platform for in vivo screening of

compounds targeting neurodegeneration.

Fly Stocks: A transgenic Drosophila line expressing human amyloid-beta peptides (Aβ42) is

used.

Drug Administration: The test compound (e.g., XJP-1) is mixed into the fly food at a specific

concentration.

Behavioral Assays: Locomotor function is assessed using climbing assays at different time

points.
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Lifespan Analysis: The lifespan of the flies is monitored to assess the overall health benefits

of the compound.

Immunohistochemistry: At the end of the study, fly brains are dissected and stained for

amyloid plaques to quantify the extent of Aβ deposition.

Data Analysis: The effects of the compound on behavior, lifespan, and plaque load are

statistically compared to a control group.

Drosophila Alzheimer's Model Workflow
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Caption: Workflow for in vivo efficacy testing in a Drosophila model of Alzheimer's disease.

Antithrombotic Activity: Targeting Blood
Coagulation
1,4-diazepane derivatives have also been investigated as inhibitors of Factor Xa (fXa), a critical

enzyme in the blood coagulation cascade. Inhibition of fXa is a validated strategy for the

prevention and treatment of thrombosis.

In Vivo Efficacy of a 1,4-Diazepane-based Factor Xa
Inhibitor
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A specific derivative, YM-96765 (compound 13 in the study), has demonstrated potent

antithrombotic activity in vivo.[8]

Compound Target
Animal
Model

Dosage and
Administrat
ion

Key
Efficacy
Endpoints

Reference

YM-96765 Factor Xa
Not specified

in abstract

Not specified

in abstract

Effective

antithromboti

c activity

without

prolonging

bleeding time

[8]

Experimental Protocol: In Vivo Models of Thrombosis
The in vivo antithrombotic efficacy of fXa inhibitors is assessed using various animal models of

thrombosis.

Animal Model: Rodents (rats or mice) are commonly used.

Thrombosis Induction: A thrombus (blood clot) is induced in a specific blood vessel (e.g.,

carotid artery, vena cava) using methods like ferric chloride application or mechanical injury.

Compound Administration: The test compound is administered before the induction of

thrombosis, typically via intravenous or oral routes.

Efficacy Measurement: The size and weight of the formed thrombus are measured and

compared between the treated and control groups.

Safety Assessment: Bleeding time is a critical safety endpoint and is measured to assess the

risk of hemorrhage associated with the anticoagulant.
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In Vivo Thrombosis Model Workflow
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Caption: General workflow for evaluating the in vivo antithrombotic efficacy of 1,4-diazepane

compounds.

Conclusion
The 1,4-diazepane scaffold continues to be a fruitful starting point for the development of novel

therapeutics. The in vivo data presented in this guide highlight the potential of these

compounds in diverse and challenging therapeutic areas. While direct comparative studies are

often lacking, by synthesizing the available preclinical data, we can begin to discern structure-

activity relationships and identify the most promising candidates for further development. The

experimental protocols and workflows provided herein offer a standardized framework for the

continued in vivo evaluation of this important class of molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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